Cas no 154916-06-0 (Nonanenitrile, 2-(1-oxopropoxy)-, (S)-)

154916-06-0 structure
Product name:Nonanenitrile, 2-(1-oxopropoxy)-, (S)-
Nonanenitrile, 2-(1-oxopropoxy)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Nonanenitrile, 2-(1-oxopropoxy)-, (S)-
- [(1S)-1-cyanooctyl] propanoate
- (1S)-1-Cyanooctyl propanoate
- 154916-06-0
- DTXSID80778816
-
- Inchi: InChI=1S/C12H21NO2/c1-3-5-6-7-8-9-11(10-13)15-12(14)4-2/h11H,3-9H2,1-2H3/t11-/m0/s1
- InChI Key: FANCGNNJNWWANW-NSHDSACASA-N
- SMILES: CCCCCCCC(C#N)OC(=O)CC
Computed Properties
- Exact Mass: 211.15733
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1Ų
- XLogP3: 3.8
Experimental Properties
- PSA: 50.09
Nonanenitrile, 2-(1-oxopropoxy)-, (S)- Related Literature
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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